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Compound of Interest

Compound Name: 2-Nitrophenylpyruvic acid

Cat. No.: B1203231

For Immediate Use by Laboratory Professionals

This document provides a comprehensive, step-by-step guide for the proper and safe disposal
of 2-Nitrophenylpyruvic acid (CAS No. 5461-32-5). The following procedures are designed to
ensure the safety of laboratory personnel and compliance with standard environmental
regulations. This guidance is intended for researchers, scientists, and drug development
professionals.

Immediate Safety and Hazard Assessment

According to the Safety Data Sheet (SDS) from Sigma-Aldrich for 2-Nitrophenylpyruvic acid
(CAS No. 5461-32-5), the substance is not classified as a hazardous substance or mixture.[1]
However, the SDS also notes that the chemical, physical, and toxicological properties have not
been thoroughly investigated.[1] Therefore, it is prudent to handle this compound with care and
follow standard laboratory safety protocols for chemical waste.

Personal Protective Equipment (PPE): Before handling 2-Nitrophenylpyruvic acid for
disposal, ensure the following PPE is worn:

o Eye Protection: Safety glasses or goggles.

o Hand Protection: Chemical-resistant gloves (e.qg., nitrile).[1]
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» Respiratory Protection: A NIOSH-approved N95 respirator or equivalent, especially when
handling the powder form to avoid dust inhalation.

» Body Protection: A standard laboratory coat.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-
Nitrophenylpyruvic acid.

Property Value

CAS Number 5461-32-5

Molecular Formula CoH7NOs

Molecular Weight 209.16 g/mol

Form Powder

Melting Point 119-120 °C

Storage Class 13 - Non-Combustible Solids

Water Solubili Not specified, but general prudence suggests
ater Solubili
b4 avoiding drain disposal.

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 2-Nitrophenylpyruvic acid and its
contaminated materials is to manage them as chemical waste through your institution's
Environmental Health and Safety (EHS) department or a licensed waste disposal company.

Step 1: Waste Collection

» Solid Waste: Collect surplus or expired 2-Nitrophenylpyruvic acid in a designated, clearly
labeled hazardous waste container. The container should be robust, chemically resistant,
and have a secure, tightly fitting lid.[1]
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» Contaminated Materials: Any materials, such as weighing paper, gloves, or pipette tips, that
have come into contact with the compound should also be collected in the same solid waste
container.

e Solutions: If the compound is in a solvent, it should be collected in a designated liquid
chemical waste container. Ensure the solvent is compatible with the other contents of the
container.

Step 2: Labeling the Waste Container

Properly label the chemical waste container with the following information:

The words "Chemical Waste" or "Hazardous Waste" (as per your institution's policy).

The full chemical name: "2-Nitrophenylpyruvic acid".

The CAS Number: "5461-32-5".

An estimate of the quantity of the waste.

The date of accumulation (the date you first added waste to the container).

Your name, laboratory, and contact information.

Step 3: Storage of Chemical Waste

Store the sealed waste container in a designated and secure satellite accumulation area
within your laboratory.

Ensure the storage area is well-ventilated and away from incompatible materials.

Secondary containment is recommended for liquid waste containers to prevent the spread of
material in case of a leak.

Step 4: Arranging for Disposal

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for the pickup and proper disposal of the
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waste.[1]

o Provide the waste disposal personnel with the Safety Data Sheet (SDS) for 2-
Nitrophenylpyruvic acid.

e Do not dispose of 2-Nitrophenylpyruvic acid down the drain or in the regular trash.[1]
Step 5: Empty Container Disposal

o Empty containers of 2-Nitrophenylpyruvic acid should be managed as chemical waste
unless they have been triple-rinsed with a suitable solvent.

e The rinsate from the cleaning process must be collected and disposed of as liquid chemical
waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Nitrophenylpyruvic acid.
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Caption: Disposal workflow for 2-Nitrophenylpyruvic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1203231?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/n22401
https://www.benchchem.com/product/b1203231#2-nitrophenylpyruvic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1203231#2-nitrophenylpyruvic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1203231#2-nitrophenylpyruvic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1203231#2-nitrophenylpyruvic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1203231?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

